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Compound of Interest

1,3-Dibromo-2,2-
Compound Name: _
dimethoxypropane
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An In-depth Technical Guide to 1,3-Dibromo-2,2-
dimethoxypropane

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,3-Dibromo-2,2-dimethoxypropane, also known as 1,3-dibromoacetone dimethyl acetal, is a
versatile bifunctional reagent crucial in modern organic synthesis. Its unique structure, featuring
two primary bromide leaving groups and a protected ketone, makes it a valuable building block
for a variety of complex molecules, including heterocyclic compounds and strained bicyclic
systems relevant to drug discovery. This guide provides a comprehensive overview of its
molecular structure, physicochemical properties, synthesis protocols, and applications, with a
focus on its utility for professionals in the chemical and pharmaceutical sciences.

Molecular Structure and Chemical Formula

1,3-Dibromo-2,2-dimethoxypropane is a halogenated acetal. The central carbon atom (C2) of
the propane backbone is bonded to two methoxy groups (-OCH?s) and two bromomethyl groups
(-CHzBr). This structure provides two reactive sites for nucleophilic substitution while the
dimethyl acetal group serves as a stable protecting group for a ketone functionality, which can
be revealed under acidic conditions.
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Key ldentifiers:

Molecular Formula: CsH10Br202[1][2]

IUPAC Name: 1,3-dibromo-2,2-dimethoxypropane[3]

CAS Number: 22094-18-4[1][2]

Canonical SMILES: COC(CBr)(CBr)OC[1]

InChl Key: CPAHOXOBYHMHDT-UHFFFAOY SA-N[1][2]

Physicochemical and Spectroscopic Data

The properties of 1,3-Dibromo-2,2-dimethoxypropane are summarized below. The compound
is typically a white to off-white crystalline solid at room temperature and is soluble in common
organic solvents like ethanol, acetone, and dichloromethane, but has limited solubility in water.

[4]

Table 1: Physicachemical .

Property Value Reference(s)
Molecular Weight 261.94 g/mol [1]
Appearance White crystalline powder/solid [5]

Melting Point 65 - 68 °C [51[6]

Boiling Point 235 °C (at 760 mmHg) [6]

Density ~1.7 g/cm3 [6]

Table 2: Spectroscopic Data
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Technique Data Reference(s)

(400 MHz, CDCI3) 8 (ppm):
1H NMR 3.58 (s, 4H, 2 x -CH2Br), 3.29 [6]
(s, 6H, 2 x -OCH3)

Three signals are expected
due to molecular symmetry:
one for the two equivalent -

13C NMR CH:zBr carbons, one for the
two equivalent -OCHs carbons,
and one for the central

quaternary C(OCHs)2z carbon.

GC-MS data is available in
Mass Spec. [3]
spectral databases.

Vapor phase IR spectra are
Infrared (IR) available in spectral [3]

databases.

Experimental Protocols: Synthesis

The synthesis of 1,3-dibromo-2,2-dimethoxypropane is most commonly achieved through the
reaction of acetone and methanol with elemental bromine.[7][8] This one-pot reaction involves
the simultaneous bromination of the acetone enolate and acetalization of the ketone. Two
primary methodologies are reported: a traditional batch process and a modern continuous flow
process.

Batch Synthesis Protocol

This method involves the slow addition of bromine to a cooled solution of acetone in methanol.

[8]
Materials:
e Acetone

o Methanol
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Bromine

Reaction Kettle (e.g., 10L glass reactor)

Stirring apparatus

Dropping funnel

Centrifuge or filtration setup

Vacuum drying oven

Procedure:

Charge the reaction kettle with acetone (1.0 eq) and methanol (approx. 6-7 parts by weight
relative to acetone). Stir the mixture to ensure homogeneity.[8]

Cool the reaction mixture to a temperature not exceeding 20-25°C.[8]

Slowly add bromine (approx. 5.4 eq) dropwise to the stirred solution. The rate of addition
should be controlled to maintain the reaction temperature below the specified limit. The
reaction mixture will typically appear light red-brown during the addition.[8]

After the initial bromine addition, continue to add the remaining bromine. Some protocols
suggest a staged addition, waiting for the solution to become transparent before proceeding.

[8]

Once the full amount of bromine has been added, continue stirring the mixture at room
temperature for 24 to 40 hours. A white solid precipitate will form.[7][8]

Purification: Isolate the white solid product by suction filtration or centrifugation.[7][8]

Wash the filter cake with cold methanol (twice) to remove unreacted starting materials and
soluble byproducts.[7][8]

Dry the resulting white crystalline powder under vacuum to yield the final product, 1,3-
dibromo-2,2-dimethoxypropane, with a purity typically in the range of 97-99%.[8]
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Continuous Flow Synthesis Protocol

A more recent, safer, and potentially higher-yielding method utilizes continuous flow technology,

which avoids the accumulation of large quantities of reactive intermediates.[9]

Apparatus:

Two metering pumps

Microreactor or coiled tube reactor
Mixing unit (e.g., T-mixer)
Temperature-controlled bath
Collection vessel (e.g., glass reactor)

Crystallization vessel

Procedure:

Prepare a stock solution of acetone in methanol (e.g., 25-30% acetone by mass).[9]

Charge the first metering pump with the acetone/methanol mixture and the second metering
pump with bromine.[9]

Set the flow rates of the pumps to achieve a desired stoichiometric ratio. For example, a flow
rate of 1.5-2.0 g/min for the acetone/methanol mixture and 2.0-3.0 g/min for bromine.[9]

Pump the two streams into a mixing unit and then through a reactor coil maintained at a
controlled temperature of 40-50°C. The reaction is typically complete within 5-15 minutes of
residence time.[9]

Collect the output stream in a cooled glass reactor.

Purification: Transfer the collected reaction liquid to a crystallization vessel, cool to -10°C,
and stir for approximately 2 hours to induce precipitation.[9]
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« Isolate the white solid product by suction filtration and dry. This method can achieve purities
greater than 99%.[9]

Applications in Chemical Synthesis and Drug
Development

1,3-Dibromo-2,2-dimethoxypropane is a key intermediate in various synthetic
transformations.[4] Its bifunctional nature allows for the construction of cyclic and other
complex architectures.

¢ Synthesis of Cyclobutanes: It serves as a 1,3-dielectrophile. For instance, it reacts with
nucleophiles like benzyl cyanide in the presence of a strong base to form functionalized
cyclobutane rings.[4] This pathway is important for creating strained ring systems that are of
increasing interest as bioisosteres in drug design.

e Precursor to Other Reagents: The compound can be used to synthesize other useful building
blocks, such as (E)- and (Z)-1,3-dibromo-2-methoxypropene, which are valuable for
subsequent palladium-catalyzed coupling reactions.

o Heterocycle Formation: It is a key material for synthesizing aza-four-membered rings
(azetidines), which are important structural motifs in many biologically active compounds.

o Pharmaceutical Intermediates: Its role as a versatile building block makes it a valuable
intermediate in the synthesis of active pharmaceutical ingredients (APIS).[4]

Logical and Experimental Workflows

The synthesis and subsequent use of 1,3-dibromo-2,2-dimethoxypropane can be visualized
as a logical workflow from starting materials to a more complex molecular scaffold.
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Caption: Synthesis and application workflow for 1,3-dibromo-2,2-dimethoxypropane.

Safety and Handling
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1,3-Dibromo-2,2-dimethoxypropane is an irritant. It is known to cause skin irritation (H315),
serious eye irritation (H319), and may cause respiratory irritation (H335).[3][5]

» Handling: Use in a well-ventilated area, preferably a fume hood. Wear appropriate personal
protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab
coat. Avoid formation of dust and inhalation of vapors or dust.[5]

o Storage: Store in a tightly sealed container in a cool, dry place. Keep away from strong
oxidizing agents and strong bases.[5]

o Fire Hazards: In case of fire, hazardous decomposition products such as carbon monoxide,
carbon dioxide, and hydrogen halides can be produced.[5]

Conclusion

1,3-Dibromo-2,2-dimethoxypropane is a high-value reagent for organic synthesis, offering a
reliable route to complex molecular architectures. Its straightforward synthesis, combined with
its utility as a bifunctional building block, ensures its continued relevance in both academic
research and industrial applications, particularly in the development of novel pharmaceuticals.
The availability of both batch and continuous flow synthesis protocols provides flexibility for
researchers and manufacturers, with the latter offering significant advantages in safety and
efficiency. A thorough understanding of its properties, synthesis, and handling is essential for its
effective and safe utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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